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Compound of Interest

Compound Name: Fmoc-N-Me-Ser(tBu)-OH

Cat. No.: B557417

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents is paramount. This guide provides essential safety and logistical information
for the proper disposal of Fmoc-N-Me-Ser(tBu)-OH, a key reagent in peptide synthesis.
Adherence to these procedures is critical for laboratory safety and environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for Fmoc-N-Me-Ser(tBu)-OH is presented below. This
information is crucial for safe handling and storage.

Property Value

Molecular Formula C23H27NOs[1]
Molecular Weight 397.46 g/mol [1]
Appearance Powder or crystals[1]
Melting Point 213-218 °C[1]
Storage Temperature 2-8°C[1]

Assay >95.0% to 97%[1]

Hazard Identification and Safety Precautions

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b557417?utm_src=pdf-interest
https://www.benchchem.com/product/b557417?utm_src=pdf-body
https://www.benchchem.com/product/b557417?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/773158
https://www.sigmaaldrich.com/JP/ja/product/aldrich/773158
https://www.sigmaaldrich.com/JP/ja/product/aldrich/773158
https://www.sigmaaldrich.com/JP/ja/product/aldrich/773158
https://www.sigmaaldrich.com/JP/ja/product/aldrich/773158
https://www.sigmaaldrich.com/JP/ja/product/aldrich/773158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

While some safety data sheets for similar compounds suggest they are not classified as
hazardous substances, Fmoc-L-Ser(tBu)-OH, a closely related compound, is identified as
causing skin irritation, serious eye irritation, and potential respiratory irritation.[2] Therefore, it is
prudent to handle Fmoc-N-Me-Ser(tBu)-OH with appropriate safety measures.

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Wash skin thoroughly after handling.[2]

Use only in a well-ventilated area.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

In Case of Exposure:

If on skin: Wash with plenty of soap and water.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]

If you feel unwell, call a poison center or doctor.[2]

Step-by-Step Disposal Protocol

The recommended disposal procedure for Fmoc-N-Me-Ser(tBu)-OH is to treat it as chemical
waste and dispose of it through a licensed disposal company. Do not dispose of it down the
drain.

Experimental Protocol for Disposal:

e Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a
lab coat.
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o Waste Segregation: Collect waste Fmoc-N-Me-Ser(tBu)-OH in a designated and compatible
waste container. Do not mix it with other chemical waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.

o Container Labeling: Clearly label the waste container with the full chemical name: "Waste
Fmoc-N-Me-Ser(tBu)-OH".

e Solid Waste: For solid powder or crystals, carefully sweep the material into the designated
waste container to avoid generating dust.

o Contaminated Materials: Any materials contaminated with Fmoc-N-Me-Ser(tBu)-OH, such
as weighing paper, gloves, and empty containers, should be placed in a sealed container
and disposed of as chemical waste.[3]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from incompatible materials, pending collection.

» Professional Disposal: Arrange for the collection of the chemical waste by a licensed
disposal company or your institution's EHS office.[3] They will ensure the waste is handled in
compliance with all federal, state, and local regulations.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
N-Me-Ser(tBu)-OH.
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Start: Fmoc-N-Me-Ser(tBu)-OH Waste

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste

Is the waste solid?

Collect in a labeled, sealed container for solid chemical waste.

Are there contaminated materials?

Collect in a labeled, sealed container for solid chemical waste.

y

Store waste in a designated, secure area.

Arrange for pickup by a licensed disposal company or EHS.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-N-Me-Ser(tBu)-OH.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b557417?utm_src=pdf-body-img
https://www.benchchem.com/product/b557417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Fmoc-N-
Me-Ser(tBu)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557417#fmoc-n-me-ser-tbu-oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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